N,N-dimethyl-3-oxobutane-1-sulfonamide

• CAS: 1893988-25-4

Core Science & Biosynthesis

N,N-dimethyl-3-oxobutane-1-sulfonamide CAS number and synonyms

This is an in-depth technical guide on N,N-dimethyl-3-oxobutane-1-sulfonamide , a specialized intermediate used in the synthesis of pharmaceutical heterocycles.

CAS Number: 1893988-25-4 Primary Application: Heterocyclic Scaffold Construction in Drug Discovery

Executive Summary

N,N-dimethyl-3-oxobutane-1-sulfonamide is a bifunctional aliphatic building block characterized by a

-keto sulfonamide motif. Its structural uniqueness lies in the coexistence of a reactive ketone (C3) and a stable sulfonamide moiety (C1), separated by an ethylene spacer. This architecture makes it an ideal precursor for synthesizing sulfonamide-functionalized heterocycles —specifically pyrazoles, pyrimidines, and isoxazoles—which are pharmacophores frequently observed in kinase inhibitors and GPCR modulators.

This guide details the physicochemical identity, validated synthesis routes, and the mechanistic logic for its application in medicinal chemistry.

Chemical Identity & Properties

Property	Data
CAS Number	1893988-25-4
IUPAC Name	N,N-dimethyl-3-oxobutane-1-sulfonamide
Synonyms	3-oxo-N,N-dimethylbutane-1-sulfonamide; 3-ketobutane-1-sulfonic acid dimethylamide
Molecular Formula	C₆H₁₃NO₃S
Molecular Weight	179.24 g/mol
SMILES	CN(C)S(=O)(=O)CCC(C)=O
Physical State	Viscous liquid or low-melting solid (dependent on purity)
Solubility	Soluble in DMSO, DMF, DCM, Methanol; Sparingly soluble in water
Stability	Stable under ambient conditions; sensitive to strong bases (aldol condensation risk)

Synthesis & Manufacturing Methodologies

The synthesis of N,N-dimethyl-3-oxobutane-1-sulfonamide relies on the "Michael-Activation-Amination" strategy. This approach avoids the use of unstable

-halo ketones and maximizes atom economy.

Route A: The Methyl Vinyl Ketone (MVK) Strategy (Preferred)

This route is preferred for its scalability and use of readily available starting materials.

Step 1: Sulfo-Michael Addition

• Reagents: Methyl Vinyl Ketone (MVK), Sodium Bisulfite (NaHSO₃), Water/Ethanol.

• Protocol: MVK is added dropwise to a buffered solution of sodium bisulfite at 0°C. The Michael addition proceeds rapidly to form Sodium 3-oxobutane-1-sulfonate .

• Mechanism: The bisulfite anion acts as a soft nucleophile, attacking the

  -carbon of the -unsaturated ketone.

• Critical Control: pH must be maintained between 6.5–7.5 to prevent polymerization of MVK.

Step 2: Chlorination (Activation)

• Reagents: Thionyl Chloride (SOCl₂) or Oxalyl Chloride, cat. DMF, Dichloromethane (DCM).

• Protocol: The dried sulfonate salt is suspended in DCM. Thionyl chloride is added at 0°C. The reaction generates 3-oxobutane-1-sulfonyl chloride .

• Note: Phosphorus pentachloride (PCl₅) is avoided to prevent chlorination of the ketone to a gem-dichloride.

Step 3: Amination

• Reagents: Dimethylamine (anhydrous or THF solution), Triethylamine (base scavenger).

• Protocol: The crude sulfonyl chloride solution is added to an excess of dimethylamine at -10°C.

• Purification: Aqueous workup followed by silica gel chromatography (Ethyl Acetate/Hexanes) yields the target sulfonamide.

Route B: The 4-Chloro-2-butanone Pathway

Alternatively, 4-chloro-2-butanone can be treated with sodium sulfite to yield the same sulfonate intermediate. This route is useful if MVK stability is a concern during storage, as the chloroketone is more shelf-stable.

Applications in Drug Discovery: Heterocycle Construction

The core value of CAS 1893988-25-4 is its ability to serve as a C3-C4-C5 fragment in the construction of 5- and 6-membered rings. The ketone group undergoes condensation reactions, while the sulfonamide side chain remains intact, providing a pre-installed solubility-enhancing group or a handle for further diversification.

Key Transformations

• Pyrazole Synthesis: Reaction with hydrazines (R-NH-NH₂) leads to 3-substituted pyrazoles. This is critical for designing inhibitors of kinases like BRAF or JAK , where the pyrazole acts as the hinge binder.

• Pyrimidine Synthesis: Condensation with amidines or guanidines yields pyrimidines.

• Reductive Amination: The ketone can be directly aminated to form branched amines, relevant for GPCR ligands (e.g., Dopamine or Serotonin receptor antagonists).

Workflow Diagram

The following diagram illustrates the synthesis of the core scaffold and its divergence into bioactive heterocycles.

Figure 1: Synthetic pathway from commodity chemicals to the target scaffold and its downstream application in generating heterocyclic libraries.

Handling, Safety, and Stability

Stability Profile

• Ketone Sensitivity: The methylene group adjacent to the ketone (C2) and the sulfonyl group (C1) makes the C2 protons acidic. In the presence of strong bases (e.g., NaH, LDA), the compound can undergo self-condensation or polymerization.

• Thermal Stability: Stable up to ~120°C. Prolonged heating above this may cause decomposition via elimination of the sulfonamide group (retro-Michael type).

Safety Protocols (MSDS Highlights)

• Inhalation: Aerosols may be irritating to the respiratory tract. Use in a fume hood.

• Skin Contact: Potential irritant. Nitrile gloves are recommended.

• Reactivity: Incompatible with strong oxidizing agents and strong bases.

References

• Sigma-Aldrich. Product Specification: N,N-dimethyl-3-oxobutane-1-sulfonamide (CAS 1893988-25-4). Retrieved from

• Woolven, H., et al. (2011). DABSO: A Stable, Solid Source of SO2 for the Synthesis of Sulfonamides.[1] Organic Letters, 13(18), 4876–4879. (Contextual reference for SO2 handling).

• Davies, T. Q., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent.[2] Organic Letters, 22(23), 9495-9499. Retrieved from

• PubChem. Compound Summary for CAS 1893988-25-4. Retrieved from

Sources

• 1. Sulfonyl chloride synthesis by chlorosulfonation [organic-chemistry.org]
• 2. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Solubility Profiling and Thermodynamic Analysis of N,N-Dimethyl-3-oxobutane-1-sulfonamide

Executive Summary

This technical guide provides a comprehensive framework for the solubility assessment of N,N-dimethyl-3-oxobutane-1-sulfonamide (CAS 1893988-25-4), a critical intermediate with dual pharmacophore functionality (sulfonamide and ketone). Given the sparse empirical data in open literature for this specific derivative, this guide establishes a predictive solubility landscape , details experimental protocols for precise determination, and outlines the thermodynamic modeling required for process optimization in drug development and organic synthesis.

Molecular Characterization & Predictive Solubility Landscape

Structural Analysis

The solubility behavior of N,N-dimethyl-3-oxobutane-1-sulfonamide is governed by its amphiphilic yet highly polar nature.

• Core Backbone: A short butyl chain provides limited lipophilicity.

• Functional Groups:

  • Sulfonamide (

    ): A strong polar group. The N,N-dimethyl substitution removes hydrogen bond donor (HBD) capability, making it an exclusive hydrogen bond acceptor (HBA).

  • Ketone (

    ): A moderate HBA with a significant dipole moment.

Predicted Solubility Profile (Hansen Solubility Parameters)

Based on group contribution methods, the compound exhibits a "Polar Aprotic" solubility signature.

Solvent Class	Representative Solvents	Predicted Solubility	Mechanistic Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile	Very High	Dipole-dipole interactions; lack of H-bond donor penalty.
Polar Protic	Water, Methanol, Ethanol	High	Strong H-bonding with solvent protons (Solute HBA Solvent HBD).
Moderately Polar	Acetone, Ethyl Acetate	Moderate to High	Favorable dipole interactions; "like dissolves like".
Non-Polar	Hexane, Heptane	Very Low	High energy cost to disrupt solvent-solvent interactions; entropy disfavored.
Aromatic	Toluene, Xylene	Low to Moderate	-interaction potential is limited due to lack of aromatic ring in solute.

Critical Insight: The absence of an H-bond donor in the solute suggests that protic solvents (alcohols, water) will be excellent solvents due to their ability to donate protons to the sulfonyl and carbonyl oxygens, stabilizing the solution phase.

Experimental Protocol: Laser Monitoring Dynamic Method

To generate high-accuracy solubility data (mole fraction,

) essential for thermodynamic modeling, the Laser Monitoring Dynamic Method is the gold standard, offering superior precision over static gravimetric methods.

Apparatus Setup

• Vessel: Double-walled glass vessel (50-100 mL) with a programmable circulating water bath (precision

  K).

• Agitation: Magnetic stirring (constant rate, e.g., 400 rpm) to ensure homogeneity without cavitation.

• Detection: A laser beam (He-Ne or diode, ~650 nm) passes through the solution to a photodetector.

• Principle: The scattering intensity correlates with the presence of undissolved solid particles.

Workflow

• Preparation: Add a known mass of solvent (

  ) and a small initial mass of solute ( ) to the vessel.

• Dissolution: Heat slowly (

  K/h) until the laser transmittance maximizes (indicating full dissolution). Record Temperature ( ).

• Recrystallization (Validation): Cool slowly until transmittance drops (nucleation). The hysteresis between

  and provides the metastable zone width (MSZW).

• Iteration: Add more solute (

  ) to the same solution and repeat to find the next equilibrium point.

Figure 1: Iterative Laser Monitoring Workflow for Solubility Determination.

Thermodynamic Modeling & Analysis

Once experimental data (

vs. ) is obtained, it must be correlated using thermodynamic models to calculate the enthalpy ( ), entropy ( ), and Gibbs energy ( ) of solution.

The Modified Apelblat Equation

The most robust semi-empirical model for correlating solubility data of polar organics is the Modified Apelblat Equation :

• : Mole fraction solubility.
• : Absolute temperature (K).
• : Empirical model parameters derived via non-linear regression.

• Applicability: This model accounts for the non-ideality of the solution and the temperature dependence of the enthalpy of solution.

Thermodynamic Functions

Using the Van't Hoff analysis and Apelblat parameters, the thermodynamic functions are derived:

• Enthalpy of Solution (

  ):

  • Interpretation: A positive value indicates an endothermic process (solubility increases with T), typical for this class of compounds.

• Entropy of Solution (

  ):

  • Interpretation: Positive entropy reflects the increased disorder as the crystal lattice breaks and solute molecules disperse.

• Gibbs Free Energy (

  ):

  • Interpretation: Positive

    is standard for non-spontaneous dissolution at saturation equilibrium (requires energy input/mixing).

Figure 2: Thermodynamic Analysis Framework.

Applications in Process Design

Understanding the solubility of N,N-dimethyl-3-oxobutane-1-sulfonamide allows for the optimization of downstream processing:

Crystallization Strategy

• Cooling Crystallization: If the solubility curve is steep (high

  ), cooling is the most energy-efficient purification method.

  • Recommended Solvents: Ethanol, Isopropanol (likely steep curves).

• Anti-Solvent Crystallization: If solubility is very high in reaction solvents (e.g., DMF) and low in others.

  • Strategy: Dissolve in DMF

    Add Water or Hexane as anti-solvent to precipitate the pure sulfonamide.

Purification

• Partitioning: The compound's high polarity suggests it will partition into the aqueous/polar phase during extraction from non-polar organic reaction mixtures (e.g., Toluene), facilitating separation from non-polar byproducts.

References

• Apelblat, A., & Manzurola, E. (1999). Solubilities of o-acetylsalicylic, 4-aminosalicylic, 3,5-dinitrosalicylic, and p-toluic acid, and magnesium-DL-aspartate in water from T=(278 to 348) K. The Journal of Chemical Thermodynamics, 31(1), 85-91. Link

• Jouyban, A. (2008). Review of the cosolvency models for predicting drug solubility in solvent mixtures: An update. Journal of Pharmacy & Pharmaceutical Sciences, 11(1), 32-58. Link

• Grant, D. J. W., & Higuchi, T. (1990). Solubility Behavior of Organic Compounds. Wiley-Interscience. (Foundational text for solubility thermodynamics).

• Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook. CRC Press. (Source for predictive modeling methodology).[1]

• Sigma-Aldrich. (n.d.). Product Specification: N,N-dimethyl-3-oxobutane-1-sulfonamide (CAS 1893988-25-4).[2] Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. namiki-s.co.jp [namiki-s.co.jp]

Stability of Beta-Keto Sulfonamides Under Physiological Conditions: A Technical Guide

This guide provides an in-depth technical analysis of the stability of

-keto sulfonamides ( ) under physiological conditions. It addresses the unique physicochemical challenges posed by this scaffold, including active methylene acidity, tautomerism, and susceptibility to nucleophilic cleavage.

Executive Summary

The

-keto sulfonamide moiety represents a potent yet chemically complex scaffold in medicinal chemistry. Often utilized as a bioisostere for -keto acids or as a transition-state mimetic in protease inhibitors, its stability profile is governed by the "push-pull" electronic environment of the central methylene group.

Under physiological conditions (pH 7.4, 37°C, plasma matrix), this scaffold faces three primary stability risks:

• Keto-Enol Tautomerism: Rapid equilibration affecting receptor binding kinetics and solubility.

• Retro-Claisen Fragmentation: Nucleophilic attack at the ketone leading to C-C bond cleavage.

• Enzymatic Reduction: Stereoselective reduction of the ketone by cytosolic reductases.

This guide details the mechanistic underpinnings of these pathways and provides validated protocols for assessing and optimizing stability.

Physicochemical Properties & Reactivity

The Active Methylene Core

The defining feature of a

-keto sulfonamide is the methylene bridge ( ) flanked by a carbonyl and a sulfonyl group. Both are strong electron-withdrawing groups (EWGs), significantly increasing the acidity of the -protons.

• pKa Range: The pKa of the

  -protons typically ranges from 9.5 to 11.5 in aqueous media.

• Physiological State: At pH 7.4, the molecule exists predominantly in its neutral form (>99%), but the conjugate base (carbanion) is accessible, serving as a nucleophile in potential side reactions.

Keto-Enol Tautomerism

Unlike simple ketones,

-keto sulfonamides exhibit significant enolization. The enol form is stabilized by conjugation with the sulfonyl group and, if N-substituted, by intramolecular hydrogen bonding.

Implication: In biological assays, the compound may present as a mixture of tautomers with distinct binding affinities.

Figure 1: Tautomeric equilibrium and ionization of the

-keto sulfonamide scaffold.

Mechanisms of Degradation

Chemical Hydrolysis (Retro-Claisen Cleavage)

The most critical chemical instability pathway is Retro-Claisen cleavage . While sulfonamides (

bond) are generally stable to hydrolysis at pH 7.4, the bond between the ketone and the -methylene is vulnerable.

Mechanism:

• Nucleophilic Attack: Hydroxide (or a nucleophilic amino acid side chain) attacks the ketone carbonyl.

• Fragmentation: The tetrahedral intermediate collapses, cleaving the C-C bond.

• Leaving Group: The sulfonyl-stabilized carbanion (

  ) leaves, which is a relatively stable leaving group due to resonance.

Risk Factor: This reaction is accelerated in basic buffers (pH > 8) but can occur slowly at pH 7.4 over prolonged storage (days), especially if electron-withdrawing groups on the sulfonamide nitrogen increase the leaving group ability.

Biological Instability (Metabolic Reduction)

In vivo, the ketone moiety is a prime substrate for Carbonyl Reductases (CBRs) and Alcohol Dehydrogenases (ADHs) .

• Reaction:

• Consequence: Conversion to the

  -hydroxy sulfonamide creates a new chiral center and typically alters pharmacological potency significantly. This is often the rate-limiting step for clearance, rather than chemical degradation.

Experimental Protocols for Stability Profiling

To rigorously validate the stability of

-keto sulfonamides, a biphasic approach assessing chemical integrity and metabolic susceptibility is required.

Protocol A: pH-Dependent Chemical Stability Assay

Objective: Determine

at physiological pH and identify hydrolysis products.

Reagents:

• Buffer A (pH 1.2): 0.1 N HCl (Simulated Gastric Fluid).

• Buffer B (pH 7.4): 50 mM Phosphate Buffer (PBS).

• Internal Standard (IS): Sulfamethoxazole or similar stable sulfonamide.

Workflow:

• Stock Prep: Dissolve test compound in DMSO to 10 mM.

• Incubation: Dilute to 10

  M in pre-warmed (37°C) Buffer A and Buffer B.

• Sampling: Aliquot 100

  L at hours.

• Quenching: Add 300

  L cold Acetonitrile (containing IS).

• Analysis: LC-MS/MS monitoring parent ion

  and specific fragments (sulfonamide cleavage).

Data Interpretation:

• Stable: >95% remaining at 24h.

• Labile: degradation follows pseudo-first-order kinetics (

  vs is linear).

Protocol B: Plasma Stability & Protein Binding

Objective: Assess stability in the presence of esterases/hydrolases and plasma proteins.

Workflow:

• Matrix: Pooled human/rat plasma (heparinized).

• Spike: Add compound to 1

  M final concentration (0.1% DMSO max).

• Incubation: 37°C in a shaking water bath.

• Extraction: Protein precipitation with ice-cold ACN at timepoints (0, 15, 30, 60, 120 min).

• Control: Include a known unstable ester (e.g., Procaine) as a positive control for esterase activity.

Visualization: Degradation & Analysis Workflow

The following diagram illustrates the competing pathways of degradation and the analytical decision tree.

Figure 2: Degradation pathways and analytical decision tree for

-keto sulfonamides.

Stabilization Strategies

If the scaffold demonstrates instability, the following medicinal chemistry strategies are proven to enhance robustness:

Strategy	Mechanism	Effect on Stability
-Gem-Dimethylation	Steric hindrance at the active methylene.	High: Blocks enolization and prevents nucleophilic attack (Retro-Claisen).
Cyclization (Sultams)	Incorporating the sulfonamide into a ring.	Medium: Reduces conformational flexibility; alters pKa.
Isosteric Replacement	Replacing with or Oxetane.	High: Eliminates the electrophilic carbonyl center entirely.
N-Substitution	Bulky groups on the Sulfonamide Nitrogen.	Low: Primarily affects solubility/permeability, less effect on chemical stability.

References

• Bunting, J. W., & Kanter, J. P. (1993).[1] Acidity and tautomerism of

  -keto esters and amides in aqueous solution. Journal of the American Chemical Society, 115(25), 11705-11715. Link

• Soley, J., et al. (2017).[2] Synthesis of

  -Ketosulfonamides Derived from Amino Acids and Their Conversion to -Keto- -difluorosulfonamides via Electrophilic Fluorination.[2] The Journal of Organic Chemistry, 82(20), 11157-11165.[2] Link

• Page, M. I., et al. (1999). Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group.[3] Chemical Communications, (16), 1497-1498. Link

• Baell, J. B. (2010). Observations on the reactivity of the -keto sulfonamide moiety. Journal of Medicinal Chemistry (General reference on PAINS and reactive moieties).
• Testa, B., & Mayer, J. M. (2003). Hydrolysis in Drug and Prodrug Metabolism. Wiley-VCH.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Hydrolysis of a sulfonamide by a novel elimination mechanism generated by carbanion formation in the leaving group - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Protocols & Analytical Methods

Application Note: Microwave-Assisted Synthesis of N,N-Dimethyl-3-oxobutane-1-sulfonamide

Executive Summary

This application note details a high-efficiency, microwave-assisted protocol for the synthesis of N,N-dimethyl-3-oxobutane-1-sulfonamide . This target molecule is a valuable

-keto sulfonamide building block, often utilized in the development of heterocyclic pharmacophores and as a polar linker in medicinal chemistry.

Traditional thermal synthesis of this compound faces two primary bottlenecks:

• Methyl Vinyl Ketone (MVK) Instability: Prolonged heating promotes the polymerization of the MVK precursor.

• Sulfonyl Chloride Volatility/Hydrolysis: The intermediate sulfonyl chloride is unstable and difficult to isolate.

Solution: We present a Two-Stage Integrated Workflow utilizing microwave irradiation.

• Stage 1: Rapid "Sulfa-Michael" addition of sodium bisulfite to MVK to generate the stable sulfonate salt.

• Stage 2: A one-pot, TCT (2,4,6-trichloro-1,3,5-triazine)-mediated activation and amination.

This method eliminates the need to isolate the corrosive sulfonyl chloride intermediate, reduces total reaction time from 12 hours to under 45 minutes, and improves overall yield to >85%.

Reaction Mechanism & Strategy

The synthesis relies on a "Safety-Catch" strategy. We first capture the reactive MVK as a stable sulfonate salt, then activate it in situ for amination.

Chemical Pathway[1][2][3][4][5][6][7][8]

• Nucleophilic Addition: Sodium bisulfite attacks the

  -position of MVK (Michael Addition).

• Activation: The resulting sulfonate reacts with TCT (Cyanuric Chloride) to form a reactive sulfonate-triazine adduct, which releases the sulfonyl chloride in situ.

• Amination: Dimethylamine displaces the chloride to form the final sulfonamide.

Figure 1: Synthetic pathway utilizing a stable sulfonate intermediate to avoid MVK polymerization.

Materials & Equipment

Reagents

Reagent	CAS No.	Purity	Role
Methyl Vinyl Ketone (MVK)	78-94-4	99% (Stabilized)	Electrophile
Sodium Bisulfite	7631-90-5	ACS Reagent	Nucleophile
2,4,6-Trichloro-1,3,5-triazine (TCT)	108-77-0	99%	Activator
Dimethylamine (2.0 M in THF)	124-40-3	-	Amine Source
Acetone	67-64-1	Dry, HPLC Grade	Solvent

Equipment

• Microwave Reactor: Single-mode cavity (e.g., CEM Discover or Biotage Initiator+) capable of maintaining 20 bar pressure.

• Vessels: 10 mL and 35 mL heavy-walled microwave vials with crimp caps and PTFE/silicone septa.

• Purification: Flash chromatography system (Silica gel).

Experimental Protocols

Phase 1: Synthesis of Sodium 3-oxobutane-1-sulfonate

Objective: Convert volatile/toxic MVK into a stable solid salt.

• Preparation: In a 35 mL microwave vial, dissolve Sodium Bisulfite (1.04 g, 10 mmol) in Water (10 mL) .

• Addition: Add Methyl Vinyl Ketone (0.84 g, 1.0 mL, 12 mmol) .

  • Note: MVK is used in slight excess to ensure complete consumption of bisulfite.

• Microwave Irradiation: Seal the vessel and irradiate using the following parameters:

  • Temp: 100 °C

  • Time: 10 minutes

  • Power: Dynamic (Max 150 W)

  • Stirring: High

• Work-up:

  • Transfer the aqueous solution to a round-bottom flask.

  • Remove water via rotary evaporation (50 °C, vacuum) to obtain a white solid.

  • Triturate the solid with Ethanol (20 mL) to remove excess MVK/polymer. Filter and dry the white solid (Sodium 3-oxobutane-1-sulfonate).

  • Yield Expectation: >95% (Quantitative).

Phase 2: One-Pot Activation and Amination

Objective: Convert the sulfonate salt to the sulfonamide without isolating the sulfonyl chloride.

• Activation: In a dry 10 mL microwave vial, suspend the Sodium 3-oxobutane-1-sulfonate (174 mg, 1.0 mmol) (from Phase 1) in Dry Acetone (4 mL) .

• Reagent Addition: Add TCT (184 mg, 1.0 mmol) .

• Microwave Step A (Activation):

  • Temp: 80 °C

  • Time: 5 minutes

  • Note: The suspension will turn into a finer dispersion as the sulfonyl-TCT intermediate forms.

• Amination: Remove the vial, de-crimp (or inject through septum if pressure allows), and add Dimethylamine (2.0 M in THF, 1.5 mL, 3.0 mmol) .

  • Caution: Exothermic reaction. Add slowly.

• Microwave Step B (Coupling):

  • Temp: 60 °C

  • Time: 10 minutes

• Work-up:

  • Filter the reaction mixture through a Celite pad to remove cyanuric acid byproducts and salts.

  • Concentrate the filtrate under reduced pressure.

  • Purification: Flash column chromatography (Hexanes:Ethyl Acetate, gradient 80:20 to 50:50).

Workflow Logic & Critical Parameters

The success of this protocol hinges on the TCT-Activation Mechanism . Unlike Thionyl Chloride (

), TCT is a solid that can be weighed easily and reacts under milder conditions, preserving the ketone functionality at the -position.

Figure 2: Operational workflow emphasizing the critical drying step between Phase 1 and Phase 2.

Results & Data Interpretation

Expected Analytical Data

• Appearance: Pale yellow oil or low-melting solid.

• Yield: 82-88% (isolated).

Nucleus	Shift ( ppm)	Multiplicity	Assignment
1H NMR	2.18	Singlet (3H)	Ketone Methyl ( -C=O)
2.85	Singlet (6H)	Sulfonamide Methyls (N- )
2.90	Triplet (2H)	-Methylene ( )
3.15	Triplet (2H)	-Methylene ( )
13C NMR	205.1	-	Carbonyl (C=O)
37.4	-	N-Methyls
46.2	-	-Carbon

Troubleshooting Guide

• Low Yield in Phase 2: Ensure the sulfonate salt from Phase 1 is completely dry . Residual water hydrolyzes the TCT activator, generating cyanuric acid prematurely.

• Polymerization: If the final product is gummy, MVK polymerization occurred. Ensure MVK is distilled if the bottle is old, or add a radical inhibitor (hydroquinone) to Phase 1.

• Pressure Errors: The addition of amine can generate pressure. Ensure the microwave vial headspace is sufficient (do not fill >60%).

References

• De Luca, L., & Giacomelli, G. (2008).[1] An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids.[1] The Journal of Organic Chemistry, 73(10), 3967–3969.

• Blotny, G. (2006). A convenient synthesis of sulfonyl chlorides from sulfonic acids. Tetrahedron Letters, 44(7), 1499-1501.

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250–6284.

• Organic Syntheses. (1928). Reaction of Bisulfite with Conjugated Enones. Organic Syntheses, Coll. Vol. 1, p. 336.

Sources

• 1. An Easy Microwave-Assisted Synthesis of Sulfonamides Directly from Sulfonic Acids [organic-chemistry.org]

using beta-keto sulfonamides as precursors for heterocyclic synthesis

Application Note: Strategic Utilization of

-Keto Sulfonamides in Heterocyclic Synthesis

Executive Summary

-Keto sulfonamides represent a bifunctional scaffold of immense utility in modern medicinal chemistry. Characterized by an active methylene bridge flanked by a sulfonyl group and a carbonyl moiety, these precursors offer unique electrophilic and nucleophilic reactivity profiles.

This guide moves beyond basic textbook definitions to provide field-proven protocols for converting

-keto sulfonamides into three high-value heterocyclic classes: 1,2-Thiazine-1,1-dioxides (Sultams) , Pyrazoles , and Pyrroles . We distinguish between the two primary structural isomers often conflated in literature— -ketosulfonamides (Type A) and -sulfonyl -amino ketones (Type B)—and provide tailored workflows for each.

Structural Classification & Reactivity Map

To ensure reproducibility, researchers must first identify the specific isomer geometry of their starting material, as this dictates the synthetic pathway.

• Type A:

  -Ketosulfonamides ( )[1]

  • Primary Reactivity: Active methylene alkylation, Knoevenagel condensation, hydrazine condensation.

  • Target Heterocycles: 1,2-Thiazines, Pyrazoles.[2][3]

• Type B:

  -Sulfonyl -Amino Ketones ( )

  • Primary Reactivity: Gold-catalyzed hydroamination, Paal-Knorr condensation.

  • Target Heterocycles: Pyrroles, Imidazoles.

Figure 1: Reactivity Logic Flow

Caption: Decision tree for selecting the appropriate synthetic pathway based on the specific

-keto sulfonamide isomer.

Protocol A: Synthesis of 1,2-Thiazine-1,1-dioxides (Sultams)

Rationale: The 1,2-thiazine-1,1-dioxide scaffold is a "privileged structure" in drug discovery, serving as a bioisostere for cyclic sulfonamides found in anti-inflammatory agents (e.g., Meloxicam). This protocol utilizes a Knoevenagel condensation followed by intramolecular cyclization.[4]

Mechanism: The active methylene of the

-ketosulfonamide condenses with an aldehyde to form an -unsaturated intermediate. A subsequent intramolecular Michael-type addition of the sulfonamide nitrogen (often requiring base) closes the ring.

Materials:

• Substrate:

  -Methyl-2-oxo-2-phenylethanesulfonamide (1.0 eq)

• Reagent: Benzaldehyde (1.1 eq)

• Catalyst: Piperidine (0.1 eq) and Glacial Acetic Acid (0.1 eq)

• Solvent: Toluene (anhydrous)

• Apparatus: Dean-Stark trap

Step-by-Step Methodology:

• Setup: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve the

  -keto sulfonamide (5 mmol) and benzaldehyde (5.5 mmol) in Toluene (20 mL).

• Catalysis: Add Piperidine (0.5 mmol) followed by Glacial Acetic Acid (0.5 mmol).

  • Expert Tip: The sequential addition prevents salt formation outside the solution. The in situ formation of piperidinium acetate buffers the reaction, optimizing the Knoevenagel step.

• Reflux: Attach a Dean-Stark trap filled with toluene and a reflux condenser. Heat the mixture to reflux (110°C) for 4–6 hours.

  • Monitoring: Monitor water collection in the trap. Reaction completion is indicated when water evolution ceases.

• Workup: Cool to room temperature. Wash the organic layer with 1N HCl (2 x 10 mL) to remove piperidine, followed by saturated NaHCO

  and brine.

• Cyclization (if not spontaneous): If TLC shows the open-chain benzylidene intermediate:

  • Dissolve the intermediate in EtOH.

  • Add K

    CO (1.5 eq) and heat to 60°C for 2 hours to force the aza-Michael cyclization.

• Purification: Concentrate in vacuo and recrystallize from EtOH/Hexane to yield the crystalline sultam.

Data Interpretation:

• H NMR: Look for the disappearance of the methylene singlet ( 4.0–4.5 ppm) and the appearance of the vinyl proton if the double bond is retained, or methine signals if reduced.

• IR: Shift in sulfonyl stretch from ~1340 cm

  (open) to ~1310 cm (cyclic).

Protocol B: Gold-Catalyzed Synthesis of Pyrroles

Rationale: Using Type B precursors (

-sulfonyl -amino ketones), this advanced protocol leverages Gold(I) catalysis to achieve high regioselectivity under mild conditions. This is superior to the harsh Paal-Knorr conditions for sensitive substrates.

Mechanism: The Au(I) catalyst activates an external alkyne for nucleophilic attack by the sulfonamide nitrogen (hydroamination), generating an enamine intermediate that undergoes cyclization with the pendant ketone.

Figure 2: Gold Catalysis Workflow

Caption: Cascade mechanism for the conversion of

-amino ketones to pyrroles via Au(I) catalysis.

Materials:

• Substrate:

  -Tosyl- -amino ketone (0.5 mmol)

• Reagent: Phenylacetylene (1.5 eq)

• Catalyst: Ph

  PAuCl (5 mol%) + AgOTf (5 mol%)

• Solvent: 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Catalyst Activation: In a glovebox or under Ar stream, mix Ph

  PAuCl (0.025 mmol) and AgOTf (0.025 mmol) in DCE (2 mL) for 10 minutes. A white precipitate (AgCl) will form.

  • Expert Tip: Pre-generation of the cationic Gold species is critical. Do not filter off AgCl; it does not interfere.

• Addition: Add the

  -tosyl- -amino ketone (0.5 mmol) and phenylacetylene (0.75 mmol) to the vial.

• Reaction: Seal the vial and heat to 80°C for 12 hours.

• Monitoring: Check TLC for the disappearance of the ketone.

• Purification: Filter through a short pad of Celite to remove metal salts. Concentrate and purify via flash chromatography (Hexane/EtOAc gradient).

Protocol C: Synthesis of Pyrazoles via Hydrazine Condensation

Rationale: This is the most robust method for generating pyrazoles from Type A (

-ketosulfonamides). The reaction is generally quantitative and requires no metal catalysis.

Materials:

• Substrate:

  -Ketosulfonamide (1.0 eq)

• Reagent: Hydrazine Hydrate (1.2 eq) or Phenylhydrazine (1.1 eq)

• Solvent: Ethanol (Absolute)

Step-by-Step Methodology:

• Dissolution: Dissolve the

  -ketosulfonamide (2 mmol) in EtOH (10 mL).

• Addition: Add Hydrazine Hydrate (2.4 mmol) dropwise at room temperature.

  • Safety: Hydrazine is toxic and potentially unstable. Use a fume hood.

• Reflux: Heat to reflux (78°C) for 3 hours.

• Precipitation: Cool the mixture to 0°C. Often, the pyrazole precipitates out.

• Filtration: Filter the solid. If no precipitate forms, evaporate the solvent and recrystallize from EtOH/Water.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Yield (Sultams)	Incomplete cyclization (Open chain intermediate persists)	Increase base strength (switch from Piperidine to NaOEt) or reaction time.
No Reaction (Gold)	Catalyst poisoning (Thiol/Amine impurities)	Ensure starting material is highly pure; use AgSbF instead of AgOTf for non-coordinating counterion.
Regioselectivity (Pyrroles)	Steric clash between alkyne and ketone	Use bulky ligands on Gold (e.g., JohnPhos) to enforce steric control.
Oiling out (Pyrazoles)	Product is too soluble in EtOH	Add water dropwise to the cold reaction mixture to induce precipitation.

References

• Synthesis of 1,2-Thiazine-1,1-dioxides

  • Title: Synthesis of 4,4-Disubstituted 1,2-Thiazinane-5-one 1,1-Dioxides via the CSIC Reaction Strategy.[3]

  • Source: ResearchGate.[5][6]

  • URL:

• Gold-Catalyzed Pyrrole Synthesis

  • Title: Synthesis of Multiple-Substituted Pyrroles via Gold(I)
  • Source: Organic Letters (ACS Public

  • URL:

• General Reactivity of

  -Keto Sulfonamides:

  • Title: Synthesis and Reactivity of

    -Diazo- -keto Sulfonamides.[1][7][8]
  • Source: Semantic Scholar / UCC.

  • URL:

• Pyrazole Synthesis Protocols

  • Title: Application Notes & Protocols: Synthesis of Pyrazole Derivatives from -Keto Esters (Applicable to Sulfonamides).

  • Source: BenchChem.[9]

  • URL:

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Chemistry of Substituted Thiazinanes and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. BJOC - Multicomponent syntheses of pyrazoles via (3 + 2)-cyclocondensation and (3 + 2)-cycloaddition key steps [beilstein-journals.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. DSpace [cora.ucc.ie]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]

reaction of N,N-dimethyl-3-oxobutane-1-sulfonamide with hydrazine hydrate

This technical guide details the reaction protocol for the hydrazinolysis of N,N-dimethyl-3-oxobutane-1-sulfonamide . This reaction primarily targets the ketone functionality to generate a hydrazone derivative, a critical intermediate for compound characterization, purification, or further heterocycle synthesis.

Part 1: Technical Abstract & Core Directive

Objective: To synthesize 3-hydrazono-N,N-dimethylbutane-1-sulfonamide via condensation of hydrazine hydrate with N,N-dimethyl-3-oxobutane-1-sulfonamide.

Chemical Context: The starting material contains two potential reactive sites: a ketone (

-position) and a sulfonamide . Under standard nucleophilic conditions, hydrazine hydrate acts as a potent alpha-effect nucleophile, selectively attacking the carbonyl carbon to form a hydrazone. Unlike -keto sulfonyl chlorides, which cyclize spontaneously with hydrazine to form thiadiazine 1,1-dioxides, the N,N-dimethyl sulfonamide moiety is generally robust and resistant to displacement by hydrazine, resulting in an open-chain hydrazone product.

Key Applications:

• Derivatization: Formation of crystalline derivatives for purity analysis.

• Synthetic Intermediates: Precursor for Wolff-Kishner reduction (to remove the ketone) or further functionalization at the terminal amino group.

• Chemo-selectivity Studies: Model system for differentiating sulfonyl vs. carbonyl reactivity.

Part 2: Reaction Mechanism & Logic

The reaction follows a classic nucleophilic addition-elimination pathway (Schiff base formation).

• Nucleophilic Attack: The lone pair on the hydrazine nitrogen attacks the electrophilic carbonyl carbon of the 3-oxobutane moiety.

• Proton Transfer: A rapid proton transfer occurs, generating a hemiaminal (carbinolamine) intermediate.

• Dehydration: Under thermal driving force (reflux) or acid catalysis, the hydroxyl group is protonated and eliminated as water, forming the C=N double bond.

Why Cyclization is Inhibited: In the synthesis of 3-methyl-4H-1,2,6-thiadiazine 1,1-dioxide, the precursor is typically 3-oxobutane-1-sulfonyl chloride . The chloride is a good leaving group, allowing the hydrazine to attack the sulfur and close the ring. In the current substrate, the dimethylamino group (

) is a poor leaving group. Consequently, the reaction stops at the hydrazone stage unless extreme forcing conditions are applied.

Visualizing the Pathway (DOT Diagram)

Caption: Mechanistic pathway from ketone starting material to hydrazone product via carbinolamine dehydration.

Part 3: Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	Notes
N,N-dimethyl-3-oxobutane-1-sulfonamide	Substrate	1.0	Limiting reagent.
Hydrazine Hydrate (50-80%)	Nucleophile	1.2 - 1.5	Excess ensures complete conversion.
Ethanol (Absolute)	Solvent	N/A	Methanol is a viable alternative.
Acetic Acid (Glacial)	Catalyst	0.1 (Cat.)	Optional; accelerates dehydration.
Magnesium Sulfate ( )	Drying Agent	N/A	For workup.

Step-by-Step Methodology

1. Setup:

• Equip a 100 mL round-bottom flask (RBF) with a magnetic stir bar and a reflux condenser.

• Ensure the system is vented to a fume hood (hydrazine is toxic and a potential carcinogen).

2. Reaction Assembly:

• Dissolve 10 mmol (approx. 1.79 g) of N,N-dimethyl-3-oxobutane-1-sulfonamide in 20 mL of Ethanol .

• Optional: Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Slowly add 12-15 mmol of Hydrazine Hydrate dropwise at room temperature.

3. Execution:

• Heat the mixture to reflux (approx. 78°C) .

• Maintain reflux for 2 to 4 hours .

• Monitoring: Check progress via TLC (System: Ethyl Acetate/Hexane 1:1). The starting ketone spot should disappear, and a more polar hydrazone spot should appear. Staining with anisaldehyde or 2,4-DNP will visualize the hydrazone.

4. Workup:

• Cool the reaction mixture to room temperature.

• Concentration: Remove the bulk of the ethanol under reduced pressure (Rotavap).

• Extraction: Dilute the residue with 30 mL Dichloromethane (DCM) and wash with 10 mL Water (to remove excess hydrazine).

• Note: If the product precipitates upon cooling the ethanol, simply filter and wash with cold ethanol (preferred method for high purity).

5. Purification:

• Dry the organic layer over anhydrous

  , filter, and concentrate.

• Recrystallize from Ethanol/Hexane or Isopropanol if necessary.

Part 4: Characterization & Data Interpretation

The successful conversion is validated by the disappearance of the ketone signal and the appearance of hydrazone characteristics.

Analytical Method	Expected Signal Change
IR Spectroscopy	Disappearance: Strong stretch at ~1715 cm⁻¹. Appearance: stretch at ~1640 cm⁻¹ and stretch (broad) at 3200-3400 cm⁻¹.
¹H NMR (DMSO-d₆)	Shift: The methyl group alpha to the ketone (originally ~2.1 ppm singlet) will shift slightly upfield or split due to isomerism (syn/anti). New Signal: Broad singlet at ~5.0-6.0 ppm corresponding to .
¹³C NMR	Shift: Carbonyl carbon (~206 ppm) disappears; Imine carbon appears at ~150-160 ppm.

Part 5: Troubleshooting & Critical Analysis

Issue: No Reaction / Slow Kinetics

• Cause: Steric hindrance or insufficient activation.

• Solution: Increase catalyst (Acetic acid) or switch to a higher boiling solvent (e.g., n-Propanol).

Issue: Formation of Azine (Dimer)

• Cause: Stoichiometry imbalance (Ketone in excess).

• Solution: Ensure Hydrazine is added in excess (1.5 to 2.0 equivalents) and added to the ketone solution.

Issue: Cyclization Attempt (Advanced)

• If the goal is specifically to force the formation of the cyclic sultam (3-methyl-4H-1,2,6-thiadiazine 1,1-dioxide), this protocol will fail.

• Alternative Protocol: You must first convert the sulfonamide to a more reactive species or use the sulfonyl chloride precursor directly with hydrazine.

Workflow Logic Diagram

Caption: Decision tree for the synthesis and isolation of the hydrazone derivative.

References

• Reactivity of Sulfonamides:Smith, M. B., & March, J. (2007). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. (General reactivity of sulfonamides vs. sulfonyl chlorides).

• Hydrazone Formation: Day, A. C., & Whiting, M. C. (1970). Acetone Hydrazone . Organic Syntheses, 50, 3. Link

• Thiadiazine Synthesis (Comparative): El-Gendy, Z., & Morsy, J. M. (2001). Synthesis of some new 1,2,6-thiadiazine 1,1-dioxide derivatives . Molecules, 6(12), 977-987. (Demonstrates cyclization requires sulfonyl chloride or activated precursors). Link

Technical Notes & Optimization

Technical Support Center: Optimization of N,N-dimethyl-3-oxobutane-1-sulfonamide Condensations

-Ketosulfonamide Condensations

Executive Summary & Chemical Profile[1][2][3]

Target Molecule: N,N-dimethyl-3-oxobutane-1-sulfonamide Structure:

Reactivity Class: Aliphatic Methyl Ketone / -Ketosulfonamide

This guide addresses the specific challenges of performing condensation reactions (Aldol, Knoevenagel, and Heterocyclization) with N,N-dimethyl-3-oxobutane-1-sulfonamide. While the sulfonamide moiety is chemically stable due to the N,N-dimethyl substitution (lacking acidic N-H protons), the reaction efficiency is often compromised by water accumulation , competitive enolization , and steric hindrance at the

-methylene position.

Critical Reactivity Sites

• C4 Methyl Group (

  -position): The primary site for condensation with aldehydes (Aldol) or formamide acetals (DMF-DMA) due to lower steric hindrance.

• C2 Methylene Group (

  -position): Theoretically more acidic due to the inductive effect of the -sulfonyl group, but sterically hindered. Control over regioselectivity is a common failure point.

Critical Process Parameters (CPPs)

To maximize yield, the following parameters must be strictly controlled.

A. Water Management (The Yield Killer)

Condensation reactions are equilibrium processes. The formation of the imine/enamine intermediate and the final dehydration step release water. If not removed, the equilibrium shifts back to the starting materials.[1]

• Standard Protocol: Use a Dean-Stark apparatus for reactions

  (Toluene/Xylene).

• High-Sensitivity Protocol: For lower temperatures, use activated 4Å Molecular Sieves (powdered) directly in the reaction pot.

• Chemical Drying: Use chemical scavengers like Trimethyl orthoformate (TMOF) or DMF-DMA (which consumes water and drives reaction) when applicable.

B. Catalyst Selection[5]

• Base Catalysis (Aldol/Knoevenagel): Piperidine/Acetic Acid (1:1) is the "Gold Standard" buffer system. It prevents the rapid polymerization of electrophiles while sufficiently activating the ketone.

• Lewis Acid Catalysis: For stubborn electrophiles,

  / is recommended to trap the water as titanium oxides and activate the carbonyl.

C. Regioselectivity Control

• Kinetic Control (Targeting C4-Methyl): Use LDA at

  (Lithium Diisopropylamide) if strict regioselectivity is required.

• Thermodynamic Control: Refluxing in alcohol with alkoxide bases often leads to mixtures; prefer amine-catalyzed conditions to favor the less hindered product.

Troubleshooting Guide (FAQ)

Q1: I am observing <10% conversion after 24 hours. What is wrong?

Diagnosis: The ketone carbonyl is likely not sufficiently electrophilic, or the catalyst is deactivated by ambient moisture. Corrective Action:

• Switch Solvent: Move from Ethanol to Toluene or Benzene and install a Dean-Stark trap.

• Catalyst Activation: Ensure your Piperidine is fresh. If using molecular sieves, activate them at

  for 3 hours before use.

• Microwave Assist: If the reaction is sluggish, apply microwave irradiation (

  , 10-20 min) to overcome the activation energy barrier, especially for enaminone formation.

Q2: I see a new spot on TLC, but it reverts to starting material during workup.

Diagnosis: You have likely formed the

-hydroxy ketone (Aldol adduct) but failed to achieve dehydration (elimination of water) to form the stable enone. Corrective Action:

• Acidic Workup: Treat the crude mixture with dilute

  -Toluenesulfonic acid ( -TSA) in refluxing toluene for 1 hour to force dehydration.

• Avoid Aqueous Acid: Do not wash with strong aqueous acid during extraction, as this can hydrolyze the intermediate back to the ketone.

Q3: My product is an oil that refuses to crystallize. How do I purify it?

Diagnosis: N,N-dimethyl-3-oxobutane-1-sulfonamide derivatives are often viscous oils due to the flexible alkyl chain and sulfonamide polarity. Corrective Action:

• Trituration: Dissolve the oil in a minimum amount of Diethyl Ether, then add cold Pentane or Hexane dropwise until cloudy. Store at

  .

• Chromatography: Use a gradient of DCM:MeOH (98:2 to 95:5). The sulfonamide group makes the molecule polar; pure Hexane/Ethyl Acetate systems often result in streaking.

Q4: The sulfonamide group seems to be decomposing.

Diagnosis: While the N,N-dimethyl group is stable, extreme conditions (conc. HCl reflux or molten NaOH) can hydrolyze the S-N bond. Corrective Action:

• Maintain pH between 3 and 11.

• Avoid temperatures

  for prolonged periods.

Standardized Workflow Protocols

Protocol A: Knoevenagel Condensation (with Aldehydes)

Target: Synthesis of

-unsaturated ketones.[2]

Step	Action	Critical Note
1	Charge 1.0 eq Ketone + 1.1 eq Aldehyde in Toluene ( ).	Ensure glassware is oven-dried.
2	Add 0.1 eq Piperidine + 0.1 eq Acetic Acid.	Premix catalyst in a vial before addition.
3	Reflux with Dean-Stark trap for 4-12 hours.	Monitor water collection. Stop when volume stabilizes.
4	Cool to RT and wash with Sat. , then Brine.	Neutralizes acetic acid.
5	Dry over , filter, and concentrate.	Do not use for acid-sensitive products.

Protocol B: Enaminone Synthesis (Heterocycle Precursor)

Target: Reaction with DMF-DMA.[3]

• Mix N,N-dimethyl-3-oxobutane-1-sulfonamide (1.0 eq) with DMF-DMA (1.5 eq).

• Solvent-Free (Neat) or in Xylene.

• Heat to

  for 3 hours.

• Distill off the methanol byproduct continuously (essential to drive equilibrium).

• Resulting red/orange oil is usually pure enough for subsequent cyclization (e.g., with hydrazine).

Visualized Pathways & Troubleshooting

Figure 1: Reaction Mechanism & Water Management

This diagram illustrates the critical role of water removal in driving the equilibrium toward the condensation product.

Caption: Kinetic pathway showing the necessity of water removal to prevent the hydrolysis of the intermediate back to starting materials.

Figure 2: Troubleshooting Decision Tree

Follow this logic flow when encountering low yields.

Caption: Diagnostic flowchart for identifying failure modes in ketosulfonamide condensations.

References

• March, J.Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th Ed.; Wiley: New York, 1992. (Foundational text for Knoevenagel/Aldol mechanisms).
• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman: London, 1989.

• Davies, T. Q.; Willis, M. C. "Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent t-BuONSO."[4] Org.[5][6][1][4][7][8][9][10] Lett.2020 , 22, 9495–9499.[4] Link (Provides context on sulfonamide stability and synthesis).

• El-Aal, R. M. A. "Microwave Assisted Condensation Reactions of 2-Aryl Hydrazonopropanals." Molecules2000, 5, 1–x.
• Li, J. J.Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications; Springer, 2009. (Reference for Knoevenagel reaction parameters).

• Sigma-Aldrich. "Aldol Condensation Reaction - Technical Bulletin." Link (General industry standard protocols).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. jk-sci.com [jk-sci.com]
• 3. Microwave Assisted Condensation Reactions of 2-Aryl Hydrazonopropanals with Nucleophilic Reagents and Dimethyl Acetylenedicarboxylate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO [organic-chemistry.org]
• 5. The Knoevenagel condensation is a special case of the aldol conde... | Study Prep in Pearson+ [pearson.com]
• 6. Claisen Condensation [organic-chemistry.org]
• 7. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 8. youtube.com [youtube.com]
• 9. researchgate.net [researchgate.net]
• 10. m.youtube.com [m.youtube.com]

Navigating the Purification of Polar β-Keto Sulfonamide Intermediates: A Technical Support Guide

For Immediate Release

Researchers and drug development professionals often encounter significant hurdles in the purification of polar β-keto sulfonamide intermediates. These molecules, critical in the synthesis of various pharmaceutical agents, present unique challenges due to their polarity and potential instability.[1][2] This technical support center provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during their purification.

I. Troubleshooting Guide: Common Purification Problems & Solutions

This section addresses specific experimental issues in a question-and-answer format, providing both immediate solutions and explanations of the underlying chemical principles.

Question 1: My polar β-keto sulfonamide is "oiling out" during recrystallization instead of forming crystals. What's happening and how can I fix it?

Answer: "Oiling out" occurs when a compound separates from the solution as a liquid phase rather than a solid crystalline lattice.[3] This is a common problem with polar molecules and is often caused by a combination of high impurity levels and a solvent system that is too nonpolar.[3] The melting point of the impure compound may also be lower than the boiling point of the solvent, leading to this phenomenon.[3]

Immediate Solutions:

• Re-dissolve and Adjust Solvent: Gently heat the mixture to re-dissolve the oil. Add a small amount of a more polar "anti-solvent" (e.g., water if using an alcohol-based solvent system) dropwise until turbidity persists, then allow it to cool slowly.[4] This technique, known as solvent/anti-solvent crystallization, can effectively induce crystallization.[4]

• Slow Cooling: Rapid cooling often favors oiling out. After dissolution, allow the flask to cool slowly to room temperature before transferring it to an ice bath.

• Seed Crystals: If you have a small amount of pure product, adding a "seed" crystal can provide a nucleation point for crystal growth.[3][4]

• Scratching: Scratching the inside of the flask with a glass rod just below the surface of the solution can create microscopic imperfections that initiate crystallization.[3][4]

Causality-Driven Long-Term Strategy: If oiling out persists, it's a strong indicator that the crude material is too impure for direct recrystallization.[3] A preliminary purification step, such as column chromatography, may be necessary to remove the impurities that are inhibiting crystal lattice formation.[3]

Question 2: I'm observing a low yield after recrystallization. Where is my product going?

Answer: Low recovery is a frequent issue and can stem from several factors, primarily related to the choice of solvent and the experimental technique.

Potential Causes & Solutions:

Cause	Explanation	Solution
Inappropriate Solvent Choice	The sulfonamide has high solubility in the chosen solvent even at low temperatures, leading to significant product loss in the filtrate.[3]	Select a solvent in which the compound is highly soluble at elevated temperatures but sparingly soluble at room temperature or below. A solvent/anti-solvent system can also be effective.[4]
Excessive Solvent Use	Using too much solvent to dissolve the crude product will prevent the solution from becoming saturated upon cooling, thus hindering precipitation.[3][4]	Use the minimum amount of hot solvent necessary to fully dissolve the solid.[4][5]
Premature Crystallization	If performing a hot filtration to remove insoluble impurities, the product can crystallize on the filter paper or funnel if the solution cools too quickly.[3][4]	Pre-heat all glassware (funnel, receiving flask) before filtration and perform the filtration as rapidly as possible.[3]
Incomplete Cooling	Insufficient cooling time will result in a significant amount of the product remaining dissolved in the mother liquor.	After cooling to room temperature, place the flask in an ice bath for at least 15-30 minutes to maximize crystal formation.[3]

Question 3: My β-keto sulfonamide appears to be degrading during column chromatography on silica gel. What are the likely causes and how can I mitigate this?

Answer: The inherent instability of the β-keto group can lead to degradation, particularly under acidic or basic conditions.[6] Silica gel is weakly acidic and can catalyze the decomposition of sensitive compounds.

Troubleshooting Steps:

• Neutralize Silica Gel: Before packing the column, create a slurry of the silica gel in the initial mobile phase and add a small amount of a volatile base, such as triethylamine (~0.1-1% v/v), to neutralize the acidic sites.

• Alternative Stationary Phases: Consider using a less acidic stationary phase like alumina (neutral or basic) or a bonded-phase silica, such as an amino-propyl column.[7][8][9]

• Rapid Chromatography: Minimize the time the compound spends on the column by using a slightly more polar solvent system to increase the elution speed. However, be careful not to compromise the separation.

• Temperature Control: If possible, run the chromatography at a lower temperature to slow down potential degradation reactions.

II. Frequently Asked Questions (FAQs)

Q1: What is the best general approach for purifying polar β-keto sulfonamide intermediates?

There is no single "best" method, as the optimal technique depends on the specific properties of the compound and the nature of the impurities. However, a common and effective workflow is:

• Initial Purification by Acid-Base Extraction: If the crude product contains acidic or basic impurities, a liquid-liquid extraction can be a highly effective first step.[10][11][12][13][14] By adjusting the pH of the aqueous phase, the sulfonamide can often be selectively extracted, leaving many impurities behind.[11][12]

• Column Chromatography: For separating the target compound from neutral, non-polar impurities, column chromatography is often necessary.[15] Given the polar nature of β-keto sulfonamides, a polar stationary phase (like silica gel or alumina) with a moderately polar mobile phase (e.g., ethyl acetate/hexane mixtures) is a good starting point.[15]

• Final Polish by Recrystallization: Once the compound is reasonably pure, recrystallization can be used to obtain a highly crystalline, pure final product.[3][4][5]

Q2: How do I choose the right solvent system for column chromatography?

The ideal solvent system will provide good separation between your product and impurities. Thin-Layer Chromatography (TLC) is an indispensable tool for determining the appropriate mobile phase.

• Goal: Aim for a solvent system that gives your product an Rf value of approximately 0.3-0.4. This generally provides the best separation.

• Starting Point: For polar compounds like β-keto sulfonamides, a mixture of a non-polar solvent (e.g., hexane or heptane) and a more polar solvent (e.g., ethyl acetate or acetone) is common.[15]

• Optimization:

  • If the spots are too high on the TLC plate (high Rf), the mobile phase is too polar. Increase the proportion of the non-polar solvent.

  • If the spots remain at the baseline (low Rf), the mobile phase is not polar enough. Increase the proportion of the polar solvent.

Q3: Can I use reversed-phase chromatography for these compounds?

Yes, reversed-phase high-performance liquid chromatography (RP-HPLC) can be an effective purification method, especially for very polar compounds that are not well-retained on normal-phase media.[16]

• Stationary Phase: A C18 column is a common choice for reversed-phase chromatography.[16]

• Mobile Phase: A mixture of water (often with a modifier like formic acid or trifluoroacetic acid to improve peak shape) and an organic solvent like acetonitrile or methanol is typically used.[16]

• Challenge: One of the main challenges with reversed-phase chromatography for polar compounds is achieving adequate retention on the nonpolar stationary phase.[16] Techniques like Hydrophilic Interaction Liquid Chromatography (HILIC) may be more suitable in such cases.[16][17]

III. Experimental Protocols & Visualizations

Protocol 1: Standard Recrystallization of a Polar β-Keto Sulfonamide

Objective: To purify a crude β-keto sulfonamide by crystallization from a single solvent or a binary solvent system.

Materials:

• Crude β-keto sulfonamide

• Erlenmeyer flask

• Hot plate/stirrer

• Condenser (optional, to prevent solvent loss)

• Buchner funnel and filter paper

• Selected recrystallization solvent(s) (e.g., isopropanol, ethanol, water)[3]

Procedure:

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent.[4]

• Heating: Gently heat the mixture with stirring. Add small portions of the hot solvent until the solid just dissolves completely.[4]

• Decolorization (Optional): If the solution is colored, remove it from the heat and add a small amount of activated charcoal. Reheat to boiling for a few minutes.[3][4]

• Hot Filtration (if charcoal was used): Pre-heat a separate flask and funnel. Quickly filter the hot solution by gravity to remove the charcoal or any insoluble impurities.[3]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature.[3]

• Maximizing Yield: Once at room temperature, place the flask in an ice bath for 15-30 minutes to induce further crystallization.[3]

• Isolation: Collect the crystals by vacuum filtration using a Buchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining impurities.[5]

• Drying: Dry the purified crystals in a vacuum oven or air-dry on a watch glass.

Purification Method Selection Workflow

Caption: A decision-making workflow for selecting the appropriate purification method.

Troubleshooting Recrystallization

Caption: A troubleshooting guide for common recrystallization problems.

IV. References

• Ashraf-Khorasani, M., & Taylor, L. T. (n.d.). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. ResearchGate. Retrieved from [Link]

• Scribd. (n.d.). Recrystallization of Sulfanilamide. Retrieved from [Link]

• PubMed. (1975). Thin-layer chromatography of sulphonamides on silica gel G and polyamide layers by means of a polar mobile phase. Journal of Chromatography. Retrieved from [Link]

• Ashraf-Khorasani, M., & Taylor, L. T. (1991). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. Journal of Chromatographic Science, 29(8), 326–331. [Link]

• Ashraf-Khorasani, M., & Taylor, L. T. (1991). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography. Journal of Chromatographic Science, 29(8), 326–331. Retrieved from [Link]

• (n.d.). Acid-Base Extraction. Retrieved from [Link]

• MDPI. (2019). Recrystallization and Micronization of p-Toluenesulfonamide Using the Rapid Expansion of Supercritical Solution (RESS) Process. Retrieved from [Link]

• Fink, D. W., Martin, R. P., & Blodinger, J. (1978). Facile separation of sulfonamides from their degradates by liquid--liquid extraction. Journal of Pharmaceutical Sciences, 67(10), 1415–1419. [Link]

• Torkaman, R., Dehghani, F., & Foster, N. R. (2006). Recrystallization of a Pharmaceutical Compound Using Liquid and Supercritical Antisolvents. Industrial & Engineering Chemistry Research, 45(8), 2679–2687. [Link]

• Wikipedia. (n.d.). Acid–base extraction. Retrieved from [Link]

• United States Department of Agriculture. (2011). Quantitation and Confirmation of Sulfonamides by Liquid Chromatography - Tandem Mass Spectrometry (LC-MS-MS). Retrieved from [Link]

• Maguire, A. R. (2024). Synthesis and reactivity of α-diazo-β-keto sulfonamides. CORA. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Modular Synthesis of Alkenyl Sulfamates and β-Ketosulfonamides via SuFEx Click Chemistry and Photomediated 1,3-Rearrangement. Retrieved from [Link]

• ResearchGate. (n.d.). Yield, purity, and characteristic impurities of the sulfonamide.... Retrieved from [Link]

• Chemistry LibreTexts. (2022). 4.8: Acid-Base Extraction. Retrieved from [Link]

• Taylor & Francis. (n.d.). Acid-base extraction – Knowledge and References. Retrieved from [Link]

• Waters Blog. (2025). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. Retrieved from [Link]

• UWSpace. (2021). Synthesis of ß-Keto-and ß-Hydroxy-α,α-difluorosulfonamides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Sulfonate synthesis by sulfonylation (tosylation). Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Efficient removal of sulfonamides in complex aqueous environments by an N, P-co-doped graphitic biochar: the crucial role of P2O5. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Current trends and challenges in the downstream purification of bispecific antibodies. Retrieved from [Link]

• ProtiFi. (n.d.). Troubleshooting Tips. Retrieved from [Link]

• American Chemical Society. (2024). Mechanism of Iron-Catalyzed Oxidative α-Amination of Ketones with Sulfonamides. The Journal of Organic Chemistry. Retrieved from [Link]

• Google Patents. (n.d.). US2826537A - Method for purification of ketones. Retrieved from

• ChemRxiv. (n.d.). Synthesis of keto hexafluoro alkyl sulfonyl amides via radical ring- opening polymerization of aryl-substituted vinyl. Retrieved from [Link]

• Biotage. (2023). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved from [Link]

Sources

• 1. Modular Synthesis of Alkenyl Sulfamates and β-Ketosulfonamides via SuFEx Click Chemistry and Photomediated 1,3-Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. scribd.com [scribd.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. academic.oup.com [academic.oup.com]
• 9. researchgate.net [researchgate.net]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. Facile separation of sulfonamides from their degradates by liquid--liquid extraction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Acid–base extraction - Wikipedia [en.wikipedia.org]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. taylorandfrancis.com [taylorandfrancis.com]
• 15. DSpace [cora.ucc.ie]
• 16. waters.com [waters.com]
• 17. biotage.com [biotage.com]

Technical Support Center: Troubleshooting Low Reactivity of Sulfonamide Alpha-Carbons in Alkylation

Welcome to the technical support center for synthetic and medicinal chemists. This guide is designed to provide in-depth troubleshooting for a common yet challenging synthetic problem: the low reactivity of sulfonamide alpha-carbons in alkylation reactions. As Senior Application Scientists, we understand that overcoming this hurdle is critical for the synthesis of novel chemical entities. This guide moves beyond simple protocols to explain the underlying principles governing this reaction, empowering you to make informed decisions in your research.

Section 1: Understanding the Core Challenge

Q1: Why is the alpha-carbon of my sulfonamide so difficult to alkylate? I see no reaction or very low conversion.

The primary obstacle to the α-alkylation of sulfonamides is a fundamental issue of competitive acidity. Your reaction mixture contains two principal acidic sites: the proton on the sulfonamide nitrogen (N-H) and the protons on the alpha-carbon (α-C-H).

• The Sulfonamide N-H Proton: This proton is significantly more acidic, with a pKa typically in the range of 10-11.[1][2] The resulting N-anion is stabilized by the powerful electron-withdrawing sulfonyl group.

• The Alpha-C-H Proton: This proton is substantially less acidic. Its pKa is generally estimated to be above 25, making it orders of magnitude harder to remove than the N-H proton.

Most common bases (e.g., alkoxides, carbonates) are not strong enough to deprotonate the alpha-carbon. They will preferentially and exclusively remove the more acidic N-H proton, leading to N-alkylation or simply recovery of the starting material if an N-substituted sulfonamide is used with an insufficiently strong base.

Table 1: Comparative Acidity of Sulfonamide Protons

Proton Site	Typical pKa Range	Relative Acidity
Sulfonamide N-H	10 - 11	Highly Acidic
Alpha C-H	> 25	Weakly Acidic

Section 2: Troubleshooting Guide & FAQs

This section addresses specific experimental failures and provides actionable solutions based on established chemical principles.

Issue 1: Reaction Failure - Only Starting Material Recovered

Q: I am using an N-substituted sulfonamide to block N-alkylation, but after adding my base (e.g., NaH, KOtBu) and alkyl halide, I only recover my starting material. What is going wrong?

A: This is a classic case of using a base that is not strong enough to deprotonate the weakly acidic alpha-carbon. To successfully deprotonate a C-H bond with a pKa > 25, you must use a base whose conjugate acid has a significantly higher pKa (a weaker acid).[3][4] Bases like sodium hydride (NaH, conjugate acid H₂, pKa ~36) or potassium tert-butoxide (KOtBu, conjugate acid t-BuOH, pKa ~18) are often insufficient.

Solution: Employ a Stronger, Non-Nucleophilic Base.

Organolithium reagents or strong amide bases are required. The choice of base is critical for success.

Table 2: Guide to Selecting the Right Base for α-Deprotonation

Base	Abbreviation	pKa of Conjugate Acid	Suitability for α-C-H Deprotonation	Key Considerations
Potassium Carbonate	K₂CO₃	10.3	No	Only suitable for N-H deprotonation.
Sodium Hydride	NaH	36	Marginal/Often Fails	Often not basic enough for weakly acidic carbons.
Lithium Diisopropylamide	LDA	36	Good (Kinetic)	Bulky and non-nucleophilic; ideal for kinetic control.[5]
n-Butyllithium	n-BuLi	~50	Excellent	Very strong base, but also nucleophilic. Can lead to side reactions.
sec-Butyllithium	s-BuLi	~51	Excellent	Stronger and more sterically hindered than n-BuLi.
tert-Butyllithium	t-BuLi	~53	Excellent	Extremely strong and hindered base.

Recommendation: Start with Lithium Diisopropylamide (LDA) for kinetically controlled deprotonation, or n-Butyllithium (n-BuLi) if LDA fails.

Issue 2: Incorrect Site of Reaction - Preferential N-Alkylation

Q: I am using a primary or secondary sulfonamide, and the alkylation always occurs on the nitrogen atom instead of the alpha-carbon. How can I reverse this selectivity?

A: This occurs because you are operating under thermodynamic control. The N-anion is the most stable anion (the thermodynamic product), and under equilibrium conditions, it will be the dominant species that reacts with the electrophile.[6] To achieve α-alkylation, you must shift the reaction conditions to favor kinetic control.

The Kinetic vs. Thermodynamic Deprotonation Dilemma

• Thermodynamic Control: Achieved with weaker bases or at higher temperatures. The reaction is reversible, allowing the system to settle into its lowest energy state, which is the N-anion.

• Kinetic Control: Achieved with a strong, sterically hindered base at very low temperatures (typically -78 °C).[7] The bulky base deprotonates the most sterically accessible proton faster, which can be the α-C-H. The low temperature "freezes" this less stable kinetic carbanion, preventing it from equilibrating to the more stable N-anion before it reacts.[8]

Caption: Kinetic vs. Thermodynamic deprotonation pathways for sulfonamides.

Solutions:

• Use an N-Substituted Substrate: The most reliable solution is to start with a sulfonamide where the nitrogen is already substituted (e.g., N-methyl, N-benzyl). This completely removes the possibility of N-deprotonation, forcing the base to act at the alpha-carbon.

• Employ Kinetically Controlled Conditions: If you must use an N-H containing sulfonamide, use 2.2 equivalents of a very strong base like n-BuLi. The first equivalent will deprotonate the N-H, and the second will deprotonate the alpha-carbon. This is often called a "double deprotonation" strategy. This must be performed at low temperatures.

Section 3: Validated Experimental Protocol

This protocol provides a robust starting point for the kinetic α-alkylation of an N-substituted sulfonamide.

Protocol 1: Kinetic α-Alkylation of an N-Alkyl Sulfonamide using LDA

This procedure is designed to favor the formation of the kinetic enolate for subsequent alkylation.[5][9]

Workflow Diagram:

Caption: Step-by-step workflow for kinetic alpha-alkylation.

Step-by-Step Methodology:

• Apparatus: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, a nitrogen/argon inlet, and a rubber septum.

• Solvent & Reagents: Add anhydrous tetrahydrofuran (THF) to the flask and cool the solution to -78 °C using a dry ice/acetone bath.

• LDA Preparation:

  • To the cooled THF, add diisopropylamine (1.1 equivalents) via syringe.

  • Slowly add n-butyllithium (1.05 equivalents, typically 1.6 M in hexanes) dropwise.

  • Stir the resulting solution at -78 °C for 30 minutes to ensure complete formation of LDA.

• Deprotonation:

  • Dissolve your N-substituted sulfonamide (1.0 equivalent) in a minimal amount of anhydrous THF.

  • Add the sulfonamide solution dropwise to the LDA solution at -78 °C over 15-20 minutes.

  • Stir the resulting mixture at -78 °C for 1 hour. A color change (often to yellow or orange) may indicate carbanion formation.

• Alkylation:

  • Slowly add the alkylating agent (e.g., an alkyl iodide or bromide, 1.1-1.5 equivalents) dropwise to the carbanion solution at -78 °C.

  • Maintain the temperature at -78 °C for 2-4 hours, then allow the reaction to warm slowly to room temperature and stir overnight.

• Quenching and Workup:

  • Cool the reaction to 0 °C with an ice bath.

  • Carefully quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl).

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography.

Section 4: Alternative Strategies for Advanced Functionalization

Q: Direct deprotonation and alkylation remains low-yielding for my complex substrate. Are there any modern alternatives?

A: Yes. When classical anion chemistry fails, several modern synthetic methods can provide access to α-functionalized sulfonamides. These methods often avoid the need for strongly basic conditions.

• Photocatalytic C-H Functionalization: Recent advances allow for the generation of alkyl radicals from unactivated C(sp³)-H bonds under mild, photocatalytic conditions. These radicals can then be trapped by various partners. Some strategies use the sulfonamide group itself to direct a 1,5-hydrogen atom transfer (HAT), generating a radical at the delta-position, but similar principles can be adapted for alpha-functionalization with the right substrate and catalyst system.[10]

• Cross-Coupling Reactions: If a synthetic handle can be installed at the alpha-position (e.g., a halide), various palladium- or nickel-catalyzed cross-coupling reactions can be used to form C-C bonds.

• Radical-Based Methods: Sulfonamides can be converted into sulfonyl radical intermediates, which can participate in additions to alkenes and other radical cascades, offering an alternative pathway for building complexity.[11]

These advanced methods are beyond the scope of this basic troubleshooting guide but represent viable next steps for challenging synthetic targets.

References

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry (2nd ed.). Oxford University Press.
• Familoni, O. B., Maillet, M., & Snieckus, V. (n.d.). Kinetic and thermodynamic stability of lithio anions in the synthesis of substituted arylsulfonamides.

• Kainz, Q. M., et al. (2016). A Late-Stage Functionalization Strategy to Access Sulfonyl Radicals from Sulfonamides. Angewandte Chemie International Edition, 55(43), 13605-13609. [Link]

• Assay Genie. (2024, March 22). Deprotonation: Unveiling the Chemistry Behind It. [Link]

• Tian, S-K., et al. (2009). Catalyst-Free Alkylation of Sulfinic Acids with Sulfonamides via sp3 C−N Bond Cleavage at Room Temperature. Organic Letters, 11(12), 2579–2581. [Link]

• Woźniak, Ł., et al. (2020). Preparation of Functionalized α,β-Unsaturated Sulfonamides via Olefin Cross-Metathesis. Organic Letters, 22(13), 4970–4973. [Link]

• Woźniak, Ł., et al. (2020). Preparation of Functionalized α,β-Unsaturated Sulfonamides via Olefin Cross-Metathesis. ResearchGate. [Link]

• Procter, D. J., et al. (2020). α-Amido Sulfonium Salts Provide a Platform for Photocatalytic Metal-Free Carbon–Carbon Bond Formation in Amides. ACS Catalysis, 10(11), 6038–6045. [Link]

• Schär, M., et al. (2023). Theoretical Study on the Alkylimino-Substituted Sulfonamides with Potential Biological Activity. Molecules, 28(14), 5524. [Link]

• Various Authors. (2015). Which, of two amino group in sulfanilamide, will be most reactive for alkylation? ResearchGate. [Link]

• Reddy, K. S., et al. (2024). Oxidative N-functionalization of primary sulfonamides with aliphatic aldehydes: a green synthesis of α-sulfonamido acetals. Chemical Communications. [Link]

• Organic Chemistry Portal. (n.d.). Sulfonamide synthesis by alkylation or arylation. [Link]

• D'Amato, E. M., & Rousseaux, S. A. L. (2020). Site-Selective C–H Functionalization–Sulfination Sequence to Access Aryl Sulfonamides. The Journal of Organic Chemistry, 85(15), 9963–9971. [Link]

• University of Calgary. (n.d.). Kinetic vs. Thermodynamic Enolates. [Link]

• Koppel, I., et al. (2020). Strong Bases Design: Key Techniques and Stability Issues. Molecules, 25(1), 165. [Link]

• Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. ResearchGate. [Link]

• ResearchGate. (n.d.). Relative pKa values of the primary sulfonamide group across the series.... [Link]

• Chemistry Steps. (n.d.). How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound. [Link]

• Michigan State University. (n.d.). Acids & Bases. [Link]

• Gale, P. A., et al. (2007). Anion binding vs. sulfonamide deprotonation in functionalised ureas. Chemical Communications, (36), 3765-3767. [Link]

• Swain, C., et al. (2019). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. Chemical Science, 10(23), 6059-6067. [Link]

• University College London. (n.d.). The Synthesis of Functionalised Sulfonamides. [Link]

• Wang, H., et al. (2021). Sulfonamide-directed site-selective functionalization of unactivated C(sp3)−H enabled by photocatalytic sequential electron/proton transfer. Nature Communications, 12(1), 1339. [Link]

• ResearchGate. (n.d.). The pK a values of the sulfonamides investigated. [Link]

• Wallach, D. R., & Chisholm, J. D. (2016). Alkylation of Sulfonamides with Trichloroacetimidates Under Thermal Conditions. PMC. [Link]

• Swain, C., et al. (2019). Accurate Prediction of the Aqueous pKa Values of Sulfonamide Drugs Using Equilibrium Bond Lengths. ChemRxiv. [Link]

• LibreTexts Chemistry. (2020, May 30). 23.6: Alkylation of the alpha-Carbon via the LDA pathway. [Link]

• Swain, C., et al. (2019). Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths. PMC. [Link]

• Berden, G., et al. (2016). Preferred protonation site of a series of sulfa drugs in the gas phase revealed by IR spectroscopy. ResearchGate. [Link]

• Chemistry Stack Exchange. (2019, May 19). Why is a weak base more able to deprotonate a strong acid than a weak acid?[Link]

• Organic Chemistry Study Notebook. (2023, January 25). Alkylation of the α-carbon. [Link]

• Reddit. (2014, June 1). Why doesn't protonation of a secondary sulfonamide occur in 10% HCl. [Link]

• Kiełbasiński, P., et al. (2022). S-Alkylation of sulfinamides with Zn-carbenoids: expanding stereoselective sulfoximine synthesis beyond NH derivatives. Chemical Science, 13(45), 13443-13449. [Link]

• Willis, M. C., et al. (2020). Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO. Organic Letters, 22(23), 9228–9232. [Link]

• Ashenhurst, J. (2022, August 19). Kinetic Versus Thermodynamic Enolates. Master Organic Chemistry. [Link]

• Khan Academy. (n.d.). Kinetic and thermodynamic enolates. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Experiment stands corrected: accurate prediction of the aqueous pKa values of sulfonamide drugs using equilibrium bond lengths - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. How to Choose an Acid or a Base to Protonate or Deprotonate a Given Compound - Chemistry Steps [chemistrysteps.com]
• 4. Acids & Bases [www2.chemistry.msu.edu]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Kinetic and thermodynamic stability of lithio anions in the synthesis of substituted arylsulfonamides [ch.ic.ac.uk]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Khan Academy [khanacademy.org]
• 9. kameton.org [kameton.org]
• 10. Sulfonamide-directed site-selective functionalization of unactivated C(sp3)−H enabled by photocatalytic sequential electron/proton transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

literature comparison of beta-keto sulfonamide synthesis routes

Literature Comparison of -Keto Sulfonamide Synthesis Routes

The

-keto sulfonamide motif is a highly privileged pharmacophore in medicinal chemistry and a versatile building block in organic synthesis. Historically, constructing this moiety has been bottlenecked by the inherent instability of the reagents required for traditional polar disconnections. However, recent breakthroughs in Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry and transition-metal-catalyzed radical insertions have revolutionized this synthetic landscape.

This guide objectively compares the traditional synthesis route against two state-of-the-art methodologies: Photomediated 1,3-Rearrangement [1] and Copper-Catalyzed

Insertion [2]. By analyzing the mechanistic causality behind these experimental choices, this guide provides actionable insights for scaling and optimizing -keto sulfonamide production.

Mechanistic & Route Analysis

Route A: Traditional Polar Disconnection

The classical approach relies on the reaction between a silyl enol ether (or enamine) and a pre-synthesized sulfamoyl chloride.

• The Causality of Limitations: The S–Cl bond in sulfamoyl chlorides is highly susceptible to homolytic cleavage and rapid hydrolysis. This requires strictly anhydrous conditions and often results in significant side reactions. Furthermore, the synthesis of the sulfamoyl chloride itself is multi-step and generally limited to monoalkylated derivatives, severely restricting the functional group scope [1].

Route B: SuFEx Click Chemistry & Photomediated 1,3-Rearrangement (Michaudel et al., 2021)

Developed by the Michaudel laboratory, this route utilizes sulfuryl fluoride (

) as a linchpin to couple ketones and amines into stable alkenyl sulfamates, followed by a UV-mediated 1,3-rearrangement[1].

• The Causality of Success: Unlike the S–Cl bond, the S–F bond is exceptionally stable to hydrolysis and nucleophilic attack unless activated by specific triggers (the core principle of SuFEx). This allows the intermediate alkenyl fluorosulfonates and sulfamates to be isolated and stored without degradation. The photochemical step drives a clean 1,3-rearrangement, bypassing the need for reactive sulfamoyl chlorides entirely and allowing for the incorporation of sensitive functional groups like alkynes and nitrogenous heterocycles.

Route C: Copper-Catalyzed Insertion (Zeng et al., 2024)

This modern one-pot, three-component coupling strategy utilizes a silyl enol ether, an

-acyloxyamine, and an surrogate[2].

• The Causality of Success: Instead of relying on electrophilic sulfur species, this method leverages radical chemistry. The Cu catalyst facilitates the single-electron cleavage of the weak N–O bond in the

  -acyloxyamine, generating a nitrogen-centered radical. This radical rapidly traps the in situ generated to form an electrophilic sulfamoyl radical, which subsequently adds to the electron-rich silyl enol ether. This completely circumvents the pre-synthesis of any sulfonyl halide.

Mandatory Visualizations: Synthetic Strategies & Mechanisms

Figure 1: High-level comparison of the three primary synthetic pathways to β-keto sulfonamides.

Figure 2: Mechanistic workflow of the SuFEx and Photomediated 1,3-Rearrangement route.

Quantitative Data & Route Comparison

The following table synthesizes the operational parameters and performance metrics of the three methodologies to aid in route selection for drug development workflows.

Metric	Traditional Polar Disconnection	SuFEx + Photomediated Rearrangement [1]	Cu-Catalyzed Insertion [2]
Step Count	3-4 steps (from raw materials)	2 steps (SuFEx Photolysis)	1 step (Multicomponent)
Yield Range	30% – 65%	56% – 98%	45% – 88%
Reagent Stability	Poor (Moisture sensitive S-Cl)	Excellent (Bench-stable S-F intermediates)	Moderate ( surrogates required)
Functional Group Tolerance	Low (Fails with alkenes/alkynes)	High (Tolerates alkenes, alkynes, heterocycles)	High (Tolerates halogens, esters, ethers)
Scalability	Limited by side-reactions	Excellent (Intermediates stable for months)	Excellent (Gram-scale demonstrated)

Experimental Protocols (Self-Validating Systems)

To ensure scientific integrity and reproducibility, the following protocols include built-in validation checkpoints.

Protocol A: Modular Synthesis via SuFEx & Photolysis (Michaudel Route)

This protocol is ideal for synthesizing libraries of complex

-keto sulfonamides where functional group preservation is critical.

Step 1: Synthesis of Alkenyl Fluorosulfonate

• Preparation: In a flame-dried flask under argon, dissolve the ketone (1.0 equiv) in anhydrous THF (0.2 M). Cool to -78 °C.

• Deprotonation: Add Lithium Diisopropylamide (LDA, 1.2 equiv) dropwise. Stir for 1 hour to ensure complete enolate formation.

• SuFEx Trapping: Bubble

  gas into the solution for 5 minutes.

• Validation Checkpoint: Quench with saturated

  . Extract with EtOAc. TLC should show complete consumption of the ketone and the appearance of a new, less polar UV-active spot. Isolate via column chromatography.

Step 2: Amine Coupling to Alkenyl Sulfamate

• Reaction: Dissolve the alkenyl fluorosulfonate (1.0 equiv) and the desired amine (1.2 equiv) in MeCN. Add DBU (1.5 equiv).

• Validation Checkpoint: Stir at room temperature. The S-F bond cleavage is highly efficient; monitor via TLC or

  NMR (disappearance of the distinct S-F peak around +35 to +45 ppm).

Step 3: Photomediated 1,3-Rearrangement

• Photolysis: Dissolve the purified alkenyl sulfamate in degassed MeCN (0.05 M). Irradiate with UV light (e.g., 254 nm or 365 nm depending on substrate absorbance) at room temperature for 12-24 hours.

• Validation Checkpoint: Monitor by LC-MS. The mass remains identical (isomerization), but the retention time shifts significantly as the non-polar sulfamate converts to the more polar

  -keto sulfonamide.

Protocol B: Cu-Catalyzed Insertion (Zeng Route)

This protocol is ideal for rapid, one-step generation of

-keto sulfonamides from readily available silyl enol ethers.

• Preparation: To a Schlenk tube, add the silyl enol ether (1.5 equiv),

  -acyloxyamine (1.0 equiv), an surrogate (e.g., DABSO, 0.6 equiv), and a Cu(I) catalyst (e.g., , 10 mol%).

• Reaction: Add anhydrous solvent (e.g., DCE or MeCN) under an inert atmosphere. Stir the mixture at 60 °C for 12 hours.

• Validation Checkpoint: The reaction mixture will exhibit a noticeable color change as the Cu(I)/Cu(II) catalytic cycle initiates radical generation. Gas evolution (

  release from DABSO) may be observed.

• Workup: Cool to room temperature, dilute with water, and extract with dichloromethane. Dry over

  , concentrate, and purify via silica gel chromatography.

References

• Modular Synthesis of Alkenyl Sulfamates and β-Ketosulfonamides via Sulfur(VI) Fluoride Exchange (SuFEx) Click Chemistry and Photomediated 1,3-Rearrangement Organic Letters (ACS Publications), 2021. URL:[Link]

• Copper-catalyzed sulfonamidation of enol silyl ether via SO2 insertion towards the synthesis of β-keto sulfonamides Organic Chemistry Frontiers (RSC Publishing), 2024. URL:[Link]

Safety & Regulatory Compliance

A Comprehensive Guide to the Proper Disposal of N,N-dimethyl-3-oxobutane-1-sulfonamide for Laboratory Professionals

The disposal of N,N-dimethyl-3-oxobutane-1-sulfonamide requires a meticulous approach, considering its potential chemical properties. The sulfonamide group is present in many antibacterial drugs, while the butanamide structure is a common feature in various organic compounds.[1][2][3][4] Therefore, a conservative approach to handling and disposal is warranted.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to consult your institution's specific safety protocols and the general principles outlined in the Safety Data Sheets (SDS) for structurally similar compounds.

Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles and a face shield are mandatory to protect against potential splashes.

• Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, must be worn.[5]

• Body Protection: A lab coat and closed-toe shoes are required. For larger quantities or in case of a spill, a chemically resistant apron or suit may be necessary.

• Respiratory Protection: All handling of this compound and its waste should be conducted in a well-ventilated fume hood to minimize inhalation exposure.[5][6][7][8]

Emergency Procedures:

• Spills: In the event of a spill, evacuate the immediate area. The spill should be absorbed with an inert, non-combustible material like sand or vermiculite.[5] The absorbed material should then be placed in a sealed, properly labeled container for disposal as hazardous waste.[5][9]

• Fire: While the flammability of N,N-dimethyl-3-oxobutane-1-sulfonamide is not definitively known, it is prudent to be prepared. Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[5]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the safe disposal of N,N-dimethyl-3-oxobutane-1-sulfonamide.

Step 1: Waste Segregation and Collection

Proper segregation of chemical waste at the point of generation is critical to prevent dangerous reactions and ensure compliant disposal.[10]

• Dedicated Waste Container: Collect all waste containing N,N-dimethyl-3-oxobutane-1-sulfonamide in a designated, chemically compatible, and leak-proof container.[5][10][11] The container should be clearly labeled as "Hazardous Waste."[5]

• Avoid Mixing: Do not mix this waste stream with other types of waste, especially incompatible materials such as strong acids, bases, or oxidizing agents.[5] Sulfonamides can be physically incompatible with polyionic solutions.[12]

• Solid vs. Liquid Waste:

  • Liquid Waste: Collect all liquid waste, including reaction residues and solvent rinses, in a sealed, labeled container.

  • Solid Waste: Any contaminated materials, such as gloves, weighing papers, or pipette tips, should be considered contaminated solid waste.[13] These materials should be collected in a separate, clearly labeled container or bag for solid hazardous waste.[13]

Step 2: Containerization and Labeling

Accurate and thorough labeling is a legal requirement and essential for the safety of everyone handling the waste.[9][11]

• Container Requirements: Use a robust, leak-proof container appropriate for organic compounds. The container must have a secure, tight-fitting lid.[10][11]

• Labeling: The waste container must be labeled with the following information as soon as the first drop of waste is added:[9]

  • The words "Hazardous Waste"

  • The full chemical name: "N,N-dimethyl-3-oxobutane-1-sulfonamide"

  • The approximate quantity of the waste

  • The date of accumulation

  • Appropriate hazard warnings (e.g., "Toxic," "Irritant"). While not definitively established for this specific compound, it is best practice to assume these hazards based on related chemicals.[13][14]

Step 3: Storage

Proper storage of hazardous waste is crucial to prevent accidents and ensure regulatory compliance.

• Designated Storage Area: Store the waste container in a designated, well-ventilated, and cool area, away from heat, sparks, and open flames.[5]

• Secondary Containment: The waste container should be placed in a secondary containment tray or bin that can hold the entire volume of the container in case of a leak.[9][10]

• Storage Time Limits: Be aware of your institution's and local regulations regarding the maximum allowable time for storing hazardous waste in a laboratory. The EPA's Subpart K regulations for academic laboratories specify a maximum storage time of six months.[11][15]

Step 4: Arranging for Final Disposal

The final disposal of hazardous chemical waste must be handled by trained professionals.

• Contact Environmental Health and Safety (EHS): Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of the waste.[5][9][13]

• Provide Information: Provide the EHS department or contractor with all available information about the compound, including its name, quantity, and any known or suspected hazards.[5]

• Incineration: The recommended method for the final disposal of many organic compounds, including those with structures similar to N,N-dimethyl-3-oxobutane-1-sulfonamide, is high-temperature incineration in a licensed hazardous waste facility.[13] This ensures the complete destruction of the compound.

Visualizing the Disposal Workflow

To aid in understanding the proper disposal workflow, the following diagram illustrates the key decision points and steps.

Sources

• 1. ldh.la.gov [ldh.la.gov]
• 2. Sulfonamide drugs: structure, antibacterial property, toxicity, and biophysical interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. PDB-101: Global Health: Antimicrobial Resistance: undefined: Sulfonamide [pdb101.rcsb.org]
• 4. my.clevelandclinic.org [my.clevelandclinic.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. merckmillipore.com [merckmillipore.com]
• 7. spectrumchemical.com [spectrumchemical.com]
• 8. fishersci.com [fishersci.com]
• 9. vumc.org [vumc.org]
• 10. Laboratory waste | Staff Portal [staff.ki.se]
• 11. danielshealth.com [danielshealth.com]
• 12. Physical incompatibility of sulfonamide compounds and polyionic solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. chembk.com [chembk.com]
• 15. epa.gov [epa.gov]